Cas no 1593437-23-0 ((2-chloro-4-cyanophenyl)methanesulfonyl chloride)

• Product Name: (2-chloro-4-cyanophenyl)methanesulfonyl chloride
• CAS No: 1593437-23-0
• MF: C₈H₅Cl₂NO₂S
• MW: 250.101798772812
• MDL: MFCD30314772
• CID: 5244923
• PubChem ID: 102663633
• Update Time: 2026-03-08

(2-chloro-4-cyanophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 2-chloro-4-cyano-
• (2-chloro-4-cyanophenyl)methanesulfonyl chloride

• MDL： MFCD30314772
• Inchi： 1S/C8H5Cl2NO2S/c9-8-3-6(4-11)1-2-7(8)5-14(10,12)13/h1-3H,5H2
• InChI Key： URKBELBWYSONLK-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(C#N)C=C1Cl

Additional information on (2-chloro-4-cyanophenyl)methanesulfonyl chloride

Recent Advances in the Application of (2-Chloro-4-cyanophenyl)methanesulfonyl Chloride (CAS: 1593437-23-0) in Chemical Biology and Pharmaceutical Research

The compound (2-chloro-4-cyanophenyl)methanesulfonyl chloride (CAS: 1593437-23-0) has recently emerged as a valuable building block in medicinal chemistry and chemical biology research. This sulfonyl chloride derivative has demonstrated significant potential in the development of novel therapeutic agents and chemical probes, particularly due to its unique reactivity profile and ability to serve as a versatile intermediate in organic synthesis. Recent studies have highlighted its applications in targeted covalent inhibitor design, activity-based protein profiling, and the synthesis of sulfonamide-based drug candidates.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized (2-chloro-4-cyanophenyl)methanesulfonyl chloride as a key intermediate for the development of selective kinase inhibitors. The electron-withdrawing properties of both the chloro and cyano substituents were found to significantly enhance the electrophilicity of the sulfonyl chloride group, enabling efficient conjugation with nucleophilic amino acid residues in target proteins. This property has been particularly valuable in the design of irreversible inhibitors targeting cysteine residues in oncogenic kinases.

Recent synthetic methodology developments have expanded the utility of this compound in parallel synthesis approaches. A 2024 publication in Organic Letters described an efficient one-pot procedure for converting (2-chloro-4-cyanophenyl)methanesulfonyl chloride into diverse sulfonamide libraries through reaction with primary and secondary amines under mild conditions. The protocol demonstrated excellent functional group tolerance and high yields, making it particularly suitable for medicinal chemistry applications where rapid structure-activity relationship exploration is required.

The compound has also found applications in chemical proteomics, where its reactivity has been exploited for activity-based protein profiling (ABPP) studies. Researchers have developed (2-chloro-4-cyanophenyl)methanesulfonyl chloride-based probes that selectively label active site nucleophiles in enzyme families such as serine hydrolases and cysteine proteases. These probes have enabled the identification of novel drug targets and off-target effects of clinical candidates through mass spectrometry-based proteomic approaches.

In pharmaceutical development, (2-chloro-4-cyanophenyl)methanesulfonyl chloride has been employed as a key intermediate in the synthesis of several clinical candidates. Notably, it has been used in the production of investigational drugs targeting inflammatory diseases and certain cancers. The compound's stability and reactivity profile make it particularly suitable for large-scale pharmaceutical manufacturing, with recent process chemistry optimizations achieving >90% yield in kilogram-scale syntheses.

Recent safety and toxicology studies have provided important insights into the handling and biological effects of this compound. While it demonstrates moderate reactivity with biological nucleophiles, appropriate safety precautions are recommended during laboratory use. The compound has shown low acute toxicity in animal models but requires careful handling due to its potential to cause skin and eye irritation. These findings have been documented in recent material safety data sheet updates from major chemical suppliers.

Future research directions for (2-chloro-4-cyanophenyl)methanesulfonyl chloride include its application in the development of targeted protein degraders (PROTACs) and covalent fragment-based drug discovery. Preliminary studies suggest that derivatives of this compound may serve as effective warheads for E3 ubiquitin ligase recruitment, opening new avenues for the development of next-generation therapeutic modalities. Continued investigation into its reactivity and biological applications is expected to yield significant advances in chemical biology and drug discovery in the coming years.